N,N-dibenzyl-2-phenoxyacetamide

• Molecular Formula: C22H21NO2
• Molecular Weight: 331.4 g/mol
• IUPAC Name: N,N-dibenzyl-2-phenoxyacetamide
• InChI: InChI=1S/C22H21NO2/c24-22(18-25-21-14-8-3-9-15-21)23(16-19-10-4-1-5-11-19)17-20-12-6-2-7-13-20/h1-15H,16-18H2
• InChI Key: KVCHXJOFIMMYCT-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C(=O)COC3=CC=CC=C3

Description

N,N-dibenzyl-2-phenoxyacetamide, also known as DBPA, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a white, crystalline solid that is soluble in organic solvents such as ethanol and chloroform. DBPA has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N,N-dibenzyl-2-phenoxyacetamide is not fully understood, but it is believed to involve its ability to bind to metal ions and chelate them out of biological systems. This may contribute to its potential therapeutic effects in metal-related diseases.
Biochemical and Physiological Effects:
N,N-dibenzyl-2-phenoxyacetamide has been found to have a variety of biochemical and physiological effects, including antioxidant activity, anti-inflammatory activity, and potential neuroprotective effects. It has also been found to have potential anti-cancer effects, although more research is needed in this area.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-dibenzyl-2-phenoxyacetamide in lab experiments is its ability to bind to metal ions, making it a useful tool for studying metal-related diseases and environmental remediation. However, its potential toxicity and limited solubility in aqueous solutions may limit its use in certain experiments.

Future Directions

1. Further research is needed to fully understand the mechanism of action of N,N-dibenzyl-2-phenoxyacetamide and its potential therapeutic applications.
2. Studies should be conducted to determine the safety and toxicity of N,N-dibenzyl-2-phenoxyacetamide in various biological systems.
3. More research is needed to explore the potential anti-cancer effects of N,N-dibenzyl-2-phenoxyacetamide.
4. The use of N,N-dibenzyl-2-phenoxyacetamide as a chelating agent for environmental remediation should be further studied.
5. Studies should be conducted to determine the potential use of N,N-dibenzyl-2-phenoxyacetamide in the treatment of metal-related diseases such as Wilson's disease.
In conclusion, N,N-dibenzyl-2-phenoxyacetamide is a promising compound for scientific research with potential applications in environmental remediation and the treatment of metal-related diseases. Further research is needed to fully understand its mechanism of action and potential therapeutic effects.

Synthesis Methods

N,N-dibenzyl-2-phenoxyacetamide can be synthesized through a multi-step process that involves the reaction of phenoxyacetic acid with benzyl chloride, followed by the addition of sodium hydroxide and benzylamine. The resulting product is then purified through recrystallization.

Scientific Research Applications

N,N-dibenzyl-2-phenoxyacetamide has been used in a variety of scientific research applications, including as a ligand for metal ions, a chelating agent, and a potential therapeutic agent for various diseases. Its ability to bind to metal ions has been studied extensively, with promising results for its use in environmental remediation and as a potential treatment for metal-related diseases such as Wilson's disease.